![molecular formula C10H12O3 B6167973 [3-(1,3-dioxolan-2-yl)phenyl]methanol CAS No. 140639-94-7](/img/no-structure.png)
[3-(1,3-dioxolan-2-yl)phenyl]methanol
Overview
Description
[3-(1,3-dioxolan-2-yl)phenyl]methanol, also known as 3-dioxolan-2-yl-phenylmethanol, is an organic compound that has been studied for its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been studied for its synthesis methods, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for lab experiments.
Scientific Research Applications
[3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol has been studied for its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been studied for its ability to modulate the activity of various enzymes and receptors, as well as its potential as a therapeutic agent. In particular, this compound has been studied for its ability to modulate the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Additionally, this compound has been studied for its potential as a therapeutic agent for the treatment of Alzheimer’s disease.
Mechanism of Action
The mechanism of action of [3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol is not yet fully understood. However, it is believed that this compound acts as an inhibitor of acetylcholinesterase, which is an enzyme involved in the regulation of neurotransmitter levels in the brain. This inhibition of acetylcholinesterase leads to an increase in the levels of acetylcholine in the brain, which is thought to be beneficial in the treatment of Alzheimer’s disease. Additionally, this compound is believed to act as an agonist of the muscarinic receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol are not yet fully understood. However, it is believed that this compound acts as an inhibitor of acetylcholinesterase, which is an enzyme involved in the regulation of neurotransmitter levels in the brain. This inhibition of acetylcholinesterase leads to an increase in the levels of acetylcholine in the brain, which is thought to be beneficial in the treatment of Alzheimer’s disease. Additionally, this compound is believed to act as an agonist of the muscarinic receptor, which is involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using [3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol in laboratory experiments include its low cost, its ease of synthesis, and its availability. Additionally, this compound is relatively non-toxic and has a low potential for toxicity. The limitations of using this compound in laboratory experiments include its instability at high temperatures, its low solubility in water, and its potential to interact with other compounds.
Future Directions
The potential future directions for [3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol include further research into its mechanism of action, its biochemical and physiological effects, and its potential as a therapeutic agent. Additionally, further research into the synthesis of this compound, as well as its potential applications in other fields, such as drug delivery, is warranted. Finally, further research into the advantages and limitations of using this compound in laboratory experiments is needed in order to maximize its potential.
Synthesis Methods
The synthesis of [3-(1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-yl)phenyl]methanol has been achieved through a variety of methods. The most commonly used method is the reaction of 2-chloro-4-nitrophenol with 1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-ylmethyl chloride in aqueous solution at room temperature. This reaction yields the desired compound in good yields. Other methods of synthesis include the reaction of 2-chloro-4-nitrophenol with 1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-ylmethyl bromide in aqueous solution, and the reaction of 2-chloro-4-nitrophenol with 1,[3-(1,3-dioxolan-2-yl)phenyl]methanol-ylmethyl iodide in aqueous solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(1,3-dioxolan-2-yl)phenyl]methanol involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromobenzaldehyde", "1,3-dioxolane", "magnesium", "methanol", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "water" ], "Reaction": [ "Step 1: Preparation of Grignard reagent", "Add magnesium turnings to a solution of 3-bromobenzaldehyde in dry diethyl ether under nitrogen atmosphere and reflux for 24 hours.", "Step 2: Formation of intermediate", "Add 1,3-dioxolane to the reaction mixture and reflux for 4 hours.", "Step 3: Acid hydrolysis", "Add hydrochloric acid to the reaction mixture and reflux for 2 hours.", "Step 4: Neutralization", "Add sodium hydroxide solution to the reaction mixture until pH reaches 7.", "Step 5: Extraction", "Extract the product with diethyl ether and wash with water.", "Step 6: Drying", "Dry the organic layer with sodium sulfate.", "Step 7: Solvent removal", "Remove the solvent under reduced pressure.", "Step 8: Methanolysis", "Add methanol to the residue and reflux for 2 hours.", "Step 9: Purification", "Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
140639-94-7 |
Product Name |
[3-(1,3-dioxolan-2-yl)phenyl]methanol |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
